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Compound of Interest

Compound Name: (2S)-pristanoyl-CoA

Cat. No.: B15548719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pristanoyl-CoA, a branched-chain acyl-CoA, is a critical intermediate in the metabolism of

phytanic acid, a fatty acid derived from dietary sources such as dairy products and meat. The

stereochemistry of pristanoyl-CoA is of significant biological importance, as the downstream

peroxisomal β-oxidation pathway is stereospecific. The two main diastereomers, (2R)-

pristanoyl-CoA and (2S)-pristanoyl-CoA, are interconverted by the enzyme α-methylacyl-CoA

racemase (AMACR). Deficiencies in this metabolic pathway are associated with several

peroxisomal disorders, making the ability to distinguish and quantify these isomers crucial for

both clinical diagnostics and drug development. This application note provides a detailed

protocol for the analysis of pristanoyl-CoA isomers using liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Metabolic Significance of Pristanoyl-CoA Isomers
Pristanic acid is activated to pristanoyl-CoA, which then enters the peroxisome for β-oxidation.

The first enzyme in this pathway, branched-chain acyl-CoA oxidase, is specific for the (2S)-

isomer. Therefore, (2R)-pristanoyl-CoA must be converted to its (2S)-epimer by AMACR to be

metabolized. The accumulation of specific isomers can be indicative of enzymatic defects.
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To cite this document: BenchChem. [Application Note: Mass Spectrometry Analysis of
Pristanoyl-CoA Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548719#mass-spectrometry-analysis-of-pristanoyl-
coa-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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